Cas no 878544-32-2 (3-methyl-3-phenylbutane-1,2-diol)

• Product Name: 3-methyl-3-phenylbutane-1,2-diol
• CAS No: 878544-32-2
• MF: C₁₁H₁₆O₂
• MW: 180.243543624878
• CID: 6039211
• PubChem ID: 130126742
• Update Time: 2025-06-10

3-methyl-3-phenylbutane-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 3-methyl-3-phenylbutane-1,2-diol
• EN300-1868500
• 878544-32-2

• Inchi： 1S/C11H16O2/c1-11(2,10(13)8-12)9-6-4-3-5-7-9/h3-7,10,12-13H,8H2,1-2H3
• InChI Key： CHGZOAHEDXBMDL-UHFFFAOYSA-N
• SMILES： OC(CO)C(C)(C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 180.115029749g/mol
• Monoisotopic Mass: 180.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 40.5Ų

Additional information on 3-methyl-3-phenylbutane-1,2-diol

Introduction to 3-methyl-3-phenylbutane-1,2-diol (CAS No. 878544-32-2) and Its Emerging Applications in Chemical and Biomedical Research

3-methyl-3-phenylbutane-1,2-diol, identified by the chemical identifier CAS No. 878544-32-2, is a compound of significant interest in the realm of organic chemistry and pharmaceutical research. This molecule, characterized by its unique structural framework featuring a tertiary alcohol functionality at the 1 and 2 positions of a butane chain substituted with a phenyl group at the third carbon, has garnered attention due to its potential applications in synthetic chemistry, drug development, and as a key intermediate in the synthesis of more complex molecules.

The structural motif of 3-methyl-3-phenylbutane-1,2-diol presents a fascinating blend of steric hindrance and electronic properties that make it a valuable building block in medicinal chemistry. The presence of two hydroxyl groups at the 1 and 2 positions introduces both reactivity and solubility characteristics that are conducive to further functionalization. This compound’s ability to serve as a precursor in the synthesis of more intricate scaffolds has positioned it as a subject of interest for researchers exploring novel therapeutic agents.

In recent years, the field of chemical biology has seen an increasing emphasis on the development of chiral compounds, which are essential for creating enantiomerically pure pharmaceuticals. The 3-methyl-3-phenylbutane-1,2-diol structure offers opportunities for stereoselective synthesis, making it a promising candidate for producing enantiomerically enriched derivatives that could exhibit enhanced biological activity or reduced side effects compared to their racemic counterparts.

One of the most compelling aspects of 3-methyl-3-phenylbutane-1,2-diol is its utility as an intermediate in the synthesis of biologically active molecules. Researchers have leveraged its structural features to develop novel compounds with potential applications in treating neurological disorders, inflammation, and other diseases. For instance, derivatives of this compound have been explored as inhibitors of specific enzyme targets implicated in these conditions. The tertiary alcohol functionality provides a handle for further derivatization via esterification, etherification, or oxidation reactions, allowing chemists to tailor the molecule’s properties for targeted biological effects.

The synthesis of 3-methyl-3-phenylbutane-1,2-diol itself is an area of active investigation. Modern synthetic methodologies have enabled more efficient and scalable production routes for this compound. Techniques such as asymmetric hydrogenation and catalytic epoxide ring-opening have been employed to achieve high yields with minimal racemization. These advances not only make the compound more accessible but also open doors for its use in large-scale drug discovery programs.

The pharmacological potential of 3-methyl-3-phenylbutane-1,2-diol has been further explored through computational modeling and high-throughput screening assays. These studies have identified several derivatives with promising bioactivity profiles. For example, modifications to the phenyl ring or the hydroxyl groups have yielded compounds with improved binding affinity to specific receptors or enzymes. Such findings underscore the importance of this scaffold in developing next-generation therapeutics.

Moreover, the environmental and sustainability considerations in chemical synthesis have prompted researchers to examine greener approaches for producing 3-methyl-3-phenylbutane-1,2-diol. Biocatalytic methods, such as enzymatic resolutions or oxidations, are being explored as alternatives to traditional chemical synthesis. These approaches not only reduce waste but also offer improved selectivity and mild reaction conditions, aligning with the principles of green chemistry.

The role of 3-methyl-3-phenylbutane-1,2-diol in material science is another emerging area of interest. Its structural rigidity and functional groups make it a candidate for designing novel polymers or liquid crystals with unique properties. Researchers are investigating its incorporation into advanced materials that could find applications in electronics, optoelectronics, or even smart coatings.

As our understanding of molecular interactions continues to evolve, so does the potential applications of 3-methyl-3-phenylbutane-1,2-diol. Ongoing research is delving into its role as a ligand in metal coordination complexes or as a precursor for organometallic reactions that could lead to novel synthetic transformations. These explorations highlight the versatility and enduring relevance of this compound in both academic and industrial settings.

In conclusion,3-methyl-3-phenylbutane-1,2-diol (CAS No. 878544-32-2) represents a compound with multifaceted utility across various domains of chemical research. Its structural features enable diverse synthetic pathways and biological applications, making it a cornerstone in modern drug discovery efforts. As new methodologies emerge and our understanding deepens,3-methyl-butane diol phenyl derivative continues to inspire innovation and push the boundaries of what is possible at the intersection of chemistry and biology.